molecular formula C11H14O3 B8756374 Hydroxy(4-isopropylphenyl)acetic acid CAS No. 4607-63-0

Hydroxy(4-isopropylphenyl)acetic acid

Cat. No.: B8756374
CAS No.: 4607-63-0
M. Wt: 194.23 g/mol
InChI Key: QGBGSPANMHQOAV-UHFFFAOYSA-N
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Description

Hydroxy(4-isopropylphenyl)acetic acid is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

4607-63-0

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

2-hydroxy-2-(4-propan-2-ylphenyl)acetic acid

InChI

InChI=1S/C11H14O3/c1-7(2)8-3-5-9(6-4-8)10(12)11(13)14/h3-7,10,12H,1-2H3,(H,13,14)

InChI Key

QGBGSPANMHQOAV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of lithium chloride (17.0 g, 418 mmol), potassium hydroxide (44.9 g, 800 mmol) and ice (150 g) was added a solution of bromoform (17.5 mL, 200 mmol) and 4-isopropyl benzaldehyde (30.3 mL, 200 mmol) in 1,4-dioxane (150 mL) at 0° C., and the mixture was stirred at 5-10° C. for 24 hours and then stirred at 35° C. for 24 hours. The aqueous layer was acidified with hydrochloric acid and was extracted with ethyl acetate. The extract was washed with water and then was dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain a residue, which was crystallized from hexane-ethyl acetate to obtain 28.5 g (yield 73%) of the title compound. Melting point: 156-157° C.
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30.3 mL
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150 mL
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73%

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